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This guide provides a detailed overview of the mechanism of action of CB-64D, a selective
sigma-2 (02) receptor agonist. It covers its molecular targets, signaling pathways, and includes
relevant quantitative data and experimental protocols.

Core Mechanism of Action

CB-64D exerts its primary cellular effects through its high-affinity binding to the sigma-2
receptor (02R), now identified as transmembrane protein 97 (TMEM97). It functions as a 02R
agonist, initiating a signaling cascade that leads to apoptotic cell death in cancer cells[1][2].
Notably, CB-64D also exhibits a significant affinity for the mu (u) opioid receptor, which
constitutes a potential off-target activity[2].

Primary Target: Sigma-2 Receptor (TMEM97)

CB-64D demonstrates high and selective affinity for the 02R. The binding affinity of CB-64D
has been quantified, revealing a significant preference for the 62R over the sigma-1 (01R)
subtype[1][2].
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Off-Target Activity: Mu (u) Opioid Receptor

CB-64D also binds to the p-opioid receptor with high affinity, suggesting that some of its
physiological effects could be mediated through this interaction[2].

Quantitative Data: Binding Affinities

The binding affinities of CB-64D for its primary and off-target receptors are summarized in the

table below.
Ligand Receptor Ki (nM) Selectivity (o1/02)
CB-64D Sigma-2 (02R) 16.5[1][2] 185-fold for 62R
Sigma-1 (01R) 3063[1][2]
Mu (u) Opioid 37.6[2]

Signaling Pathways
Sigma-2 Receptor-Mediated Apoptosis

Activation of the 02R by CB-64D initiates a novel apoptotic pathway. In studies conducted on
breast cancer cell lines, this pathway has been shown to be independent of both p53 and
caspases|2]. The induction of apoptosis by CB-64D has been confirmed through methods such
as terminal deoxynucleotidyl transferase dUTP nick end labeling (TUNEL) staining and Annexin
V binding[2]. While the precise signaling cascade in the SK-N-SH neuroblastoma cell line has
not been fully elucidated, it is known that CB-64D induces apoptosis in these cells[1].

General studies on 02R agonists suggest that they can trigger apoptosis through multiple
pathways, including both caspase-dependent and -independent mechanisms. Furthermore,
02R activation has been linked to the induction of autophagy via the inhibition of the mTOR
signaling pathway and the modulation of intracellular calcium levels[3][4].
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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